tert-Butyl hydrogen peroxymaleate

• CAS RN: 17854-51-2
• Molecular Formula: C8H12O6
• Molecular Weight: 204.18 g/mol
• IUPAC Name: (Z)-4-tert-butylperoxy-4-oxobut-2-eneperoxoic acid
• InChI: InChI=1S/C8H12O6/c1-8(2,3)14-13-7(10)5-4-6(9)12-11/h4-5,11H,1-3H3/b5-4-
• InChI Key: RBZDHWBQZNJHBZ-PLNGDYQASA-N
• Isomeric SMILES: CC(C)(C)OOC(=O)/C=C\C(=O)OO
• SMILES: CC(C)(C)OOC(=O)C=CC(=O)OO

Description

Tert-Butyl hydrogen peroxymaleate is a chemical compound that is widely used in scientific research. It is a peroxide-based oxidizing agent that is commonly used in organic chemistry, biochemistry, and molecular biology. This compound has a wide range of applications in scientific research, including the synthesis of new compounds, the study of biochemical and physiological effects, and the investigation of mechanisms of action.

Mechanism of Action

Tert-Butyl hydrogen peroxymaleate acts as an oxidizing agent by donating an oxygen atom to a substrate. The peroxide bond in the molecule is broken, and an oxygen radical is formed. This radical can then react with other molecules, leading to the formation of new compounds.
Biochemical and Physiological Effects:
Tert-Butyl hydrogen peroxymaleate has been shown to have a wide range of biochemical and physiological effects. It has been shown to induce oxidative stress in cells and tissues, leading to cell death and tissue damage. It has also been shown to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

Tert-Butyl hydrogen peroxymaleate has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. It is also relatively safe to handle, compared to other peroxide-based oxidizing agents. However, it also has several limitations. It can decompose over time, leading to the formation of undesired products. It can also be difficult to control the reaction conditions, leading to inconsistent results.

Future Directions

There are several future directions for research on tert-Butyl hydrogen peroxymaleate. One direction is the development of new synthetic methods for the compound, to improve its purity and stability. Another direction is the investigation of its use in the treatment of diseases, such as cancer and inflammation. Finally, the investigation of its mechanisms of action in cells and tissues could lead to the development of new therapies for a wide range of diseases.

Synthesis Methods

Tert-Butyl hydrogen peroxymaleate is synthesized by the reaction of tert-butyl hydroperoxide with maleic acid. The reaction is typically carried out in the presence of a catalyst, such as sulfuric acid or phosphoric acid. The product is then purified by distillation or recrystallization.

Scientific Research Applications

Tert-Butyl hydrogen peroxymaleate is commonly used in scientific research as an oxidizing agent. It is used in the synthesis of new compounds, such as peroxides, epoxides, and aldehydes. It is also used in the study of biochemical and physiological effects, such as the effect of oxidative stress on cells and tissues.